Cas no 865186-83-0 (2-Furanacetic acid, 5-bromo-, ethyl ester)

• Product Name: 2-Furanacetic acid, 5-bromo-, ethyl ester
• CAS No: 865186-83-0
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 4256894
• PubChem ID: 23157708
• Update Time: 2025-04-24

2-Furanacetic acid, 5-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, 5-bromo-, ethyl ester
• ethyl 5-bromofuran-2-ylacetate
• DTXSID301271885
• SCHEMBL4435828
• AUNPJTATRUUHDZ-UHFFFAOYSA-N
• 865186-83-0

• Inchi： 1S/C8H9BrO3/c1-2-11-8(10)5-6-3-4-7(9)12-6/h3-4H,2,5H2,1H3
• InChI Key： AUNPJTATRUUHDZ-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1CC(OCC)=O

Computed Properties

• Exact Mass: 231.97351Da
• Monoisotopic Mass: 231.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.4Ų